Cas no 433244-82-7 (5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione)

• Product Name: 5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione
• CAS No: 433244-82-7
• MF: C₂₃H₃₃N₃O₂
• MW: 383.527025938034
• MDL: MFCD03033629
• CID: 3097967
• PubChem ID: 135448878
• Update Time: 2025-07-17

5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• <br>5-(4-(tert-Butyl)phenyl)-2-(((2-(piperazin-1-yl)ethyl)amino)methylene)cyclo hexane-1,3-dione
• H23715
• 433244-82-7
• ALBB-005072
• STK099927
• CS-0323181
• MFCD03033629
• 5-(4-(tert-Butyl)phenyl)-2-(((2-(piperazin-1-yl)ethyl)amino)methylene)cyclohexane-1,3-dione
• AB00122525-01
• 5-(4-tert-butylphenyl)-2-[(2-piperazin-1-ylethylamino)methylidene]cyclohexane-1,3-dione
• AKOS000321696
• 5-(4-tert-butylphenyl)-3-hydroxy-2-(2-piperazin-1-ylethyliminomethyl)cyclohex-2-en-1-one
• HMS1614G11
• 5-(4-tert-butylphenyl)-2-({[2-(piperazin-1-yl)ethyl]amino}methylidene)cyclohexane-1,3-dione
• 5-(4-tert-butylphenyl)-2-{[(2-piperazin-1-ylethyl)amino]methylene}cyclohexane-1,3-dione
• LS-01902
• 5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione

• MDL： MFCD03033629
• Inchi： 1S/C23H33N3O2/c1-23(2,3)19-6-4-17(5-7-19)18-14-21(27)20(22(28)15-18)16-25-10-13-26-11-8-24-9-12-26/h4-7,16,18,24,27H,8-15H2,1-3H3/b25-16+
• InChI Key： GQHPXYWEYTTYMX-PCLIKHOPSA-N
• SMILES： OC1=C(/C=N/CCN2CCNCC2)C(CC(C2C=CC(=CC=2)C(C)(C)C)C1)=O

Computed Properties

• Exact Mass: 383.25727730Da
• Monoisotopic Mass: 383.25727730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione

Introduction to 5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione (CAS No. 433244-82-7)

5-(4-tert-Butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione (CAS No. 433244-82-7) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclohexane-1,3-dione core, which is often employed in the design of pharmacologically active agents. The presence of a 4-tert-butylphenyl substituent and a piperazine moiety further enhances its structural complexity and suggests potential interactions with biological targets.

The nomenclature of this compound provides valuable insights into its chemical composition. The cyclohexane-1,3-dione backbone is a well-known scaffold in medicinal chemistry, known for its ability to participate in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition. The 4-tert-butylphenyl group introduces steric bulk and lipophilicity, while the piperazine ring contributes to hydrogen bonding capacity and can serve as a binding site for proteins. The methylidenecyclohexane portion of the name indicates the presence of a double bond within the cyclohexane ring, which can influence the conformational flexibility of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of this compound with greater precision. Studies suggest that the 5-(4-tert-butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione core can interact with various biological targets, including enzymes and receptors involved in neurological disorders. The piperazine moiety, in particular, has been extensively studied for its role in modulating neurotransmitter systems, making this compound a promising candidate for further investigation.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it may exhibit properties relevant to central nervous system (CNS) modulation. The 4-tert-butylphenyl group could potentially enhance blood-brain barrier penetration, while the cyclohexane-1,3-dione scaffold may contribute to favorable pharmacokinetic properties. Additionally, the presence of multiple hydrogen bond donors and acceptors suggests that this molecule could engage in productive interactions with biological macromolecules.

The synthesis of this compound presents unique challenges due to its complex structure. Traditional organic synthesis techniques must be employed to construct the cyclohexane ring system while introducing the necessary substituents at specific positions. Advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in constructing the desired framework.

One of the most exciting aspects of this compound is its potential therapeutic applications. Given its structural features, it is hypothesized that it could interact with targets involved in conditions such as depression, anxiety disorders, and neurodegenerative diseases. The 5-(4-tert-butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione scaffold may offer a novel approach to modulating these pathways by leveraging both steric and electronic effects provided by its substituents.

As research progresses, it is likely that additional derivatives of this compound will be synthesized and evaluated for their biological activity. The combination of computational modeling and experimental validation will be crucial in optimizing its pharmacological properties. By fine-tuning its structure, researchers may uncover more potent and selective agents with improved therapeutic profiles.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. This compound exemplifies how intricate molecular design can lead to promising candidates for drug discovery. Its unique combination of structural features makes it an intriguing subject for further investigation.

The future directions for research on 5-(4-tert-butylphenyl)-2-(2-piperazin-1-ylethylamino)methylidenecyclohexane-1,3-dione (CAS No. 433244-82-7) include exploring its interactions with specific enzymes and receptors using high-throughput screening technologies. Additionally, preclinical studies will be essential to assess its safety profile and efficacy in animal models before considering human trials.

In conclusion, this compound represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. Its unique features make it a valuable tool for understanding drug-receptor interactions and developing new therapeutic agents. As research continues, it is expected that insights gained from studying this molecule will contribute to the discovery of novel treatments for various diseases.